N-(4-hydroxybutyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: N-(4-hydroxybutyl)-1,3-dimethyl-2,4-dioxothieno[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C13H17N3O4S/c1-15-11(19)8-7-9(10(18)14-5-3-4-6-17)21-12(8)16(2)13(15)20/h7,17H,3-6H2,1-2H3,(H,14,18)
• InChI Key: SRGIXSTWAGMHGC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(S2)C(=O)NCCCCO)C(=O)N(C1=O)C
• Molecular Formula: C13H17N3O4S
• Molecular Weight: 311.36 g/mol

Description

“N-(4-hydroxybutyl)-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydrothieno[2,3-d]pyrimidine-6-carboxamide” is a compound that belongs to the class of pyrrolopyrimidines. Pyrrolopyrimidines are a type of nitrogen heterocycles widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Scientific Research Applications

Synthetic Applications and Compound Diversity : The compound's structure is reminiscent of thienopyrimidines, a class with diverse synthetic and potential therapeutic applications. For instance, Abdel-rahman et al. (2002) explored the synthesis and antimicrobial activity of new pyridothienopyrimidines, demonstrating the antimicrobial potential of thienopyrimidine derivatives Abdel-rahman, Bakhite, & Al-Taifi, 2002. Similarly, Bakhite, Al‐Sehemi, & Yamada (2005) synthesized novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, showcasing the chemical versatility of this scaffold Bakhite, Al‐Sehemi, & Yamada, 2005.

Pharmacological Interests : Thienopyrimidines have been investigated for their potential pharmacological activities. The compound's structure suggests relevance in designing molecules with biological activities. Abu‐Hashem, Al-Hussain, & Zaki (2020) synthesized benzodifuranyl derivatives, including thiazolopyrimidines, as anti-inflammatory and analgesic agents, underscoring the therapeutic potential of structurally related compounds Abu‐Hashem, Al-Hussain, & Zaki, 2020.

Methodological Advances : The advancement in synthetic methodologies involving thienopyrimidines highlights the compound's significance in research applications. Ahn & Jeon (2021) described a solid-phase synthetic method for N-alkyl-4-alkylamino-6-arylthieno[3,2-d]pyrimidine-2-carboxamide derivatives, indicating the ongoing development of synthetic strategies for thienopyrimidine derivatives Ahn & Jeon, 2021.

Bioactive Compound Synthesis : The compound belongs to a class that has been explored for the synthesis of bioactive molecules. Shaabani et al. (2009) demonstrated a one-pot synthesis method for disubstituted pyrido[2,3-d]pyrimidine-6-carboxamide derivatives, highlighting the utility of similar structures in creating compounds with potential biological activities Shaabani, Seyyedhamzeh, Maleki, Rezazadeh, & Behnam, 2009.

Mechanism of Action

Pyrimidines

are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring . They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory . Anti-inflammatory effects of pyrimidines are attributed to their inhibitory response versus the expression and activities of certain vital inflammatory mediators namely prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins .

Indole derivatives

possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . Indole scaffold has been found in many of the important synthetic drug molecules which gave a valuable idea for treatment and binds with high affinity to the multiple receptors helpful in developing new useful derivatives .